Cas no 2728710-14-1 (tert-butyl N-(2R,4R)-4-aminopentan-2-ylcarbamate)

• Product Name: tert-butyl N-(2R,4R)-4-aminopentan-2-ylcarbamate
• CAS No: 2728710-14-1
• MF: C₁₀H₂₂N₂O₂
• MW: 202.293882846832
• MDL: MFCD34563065
• CID: 5653452
• PubChem ID: 124603385
• Update Time: 2025-10-31

tert-butyl N-(2R,4R)-4-aminopentan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(2R,4R)-4-aminopentan-2-yl]carbamate
• 2728710-14-1
• EN300-28254338
• tert-butyl N-(2R,4R)-4-aminopentan-2-ylcarbamate

• MDL： MFCD34563065
• Inchi： 1S/C10H22N2O2/c1-7(11)6-8(2)12-9(13)14-10(3,4)5/h7-8H,6,11H2,1-5H3,(H,12,13)/t7-,8-/m1/s1
• InChI Key： HVQMFOQHGQTVAM-HTQZYQBOSA-N
• SMILES： O(C(N[C@H](C)C[C@@H](C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 202.168127949g/mol
• Monoisotopic Mass: 202.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(2R,4R)-4-aminopentan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-(2R,4R)-4-aminopentan-2-ylcarbamate (CAS No. 2728710-14-1)

The compound tert-butyl N-(2R,4R)-4-aminopentan-2-ylcarbamate (CAS No. 2728710-14-1) is a chiral intermediate of significant interest in pharmaceutical and organic synthesis. Its unique stereochemistry and functional groups make it a valuable building block for the development of bioactive molecules. Researchers and industry professionals frequently search for CAS 2728710-14-1 applications, synthesis methods, and tert-butyl carbamate derivatives, reflecting its growing relevance in drug discovery and fine chemical production.

One of the key features of tert-butyl N-(2R,4R)-4-aminopentan-2-ylcarbamate is its role as a protected amine derivative. The tert-butyloxycarbonyl (Boc) group provides stability under various reaction conditions, enabling selective deprotection when needed. This property aligns with current trends in green chemistry and atom-economical synthesis, as it minimizes unwanted side reactions. Recent literature highlights its utility in constructing peptidomimetics and chiral auxiliaries, addressing the demand for more efficient asymmetric synthesis routes.

The stereochemical purity of (2R,4R)-4-aminopentan-2-yl moiety has drawn attention in the context of targeted drug delivery and enzyme inhibition. With the pharmaceutical industry's focus on personalized medicine, compounds like CAS No. 2728710-14-1 are being investigated for their potential to improve drug specificity. Analytical techniques such as HPLC chiral separation and X-ray crystallography are commonly employed to verify its configuration, topics frequently queried in scientific databases.

From a synthetic perspective, tert-butyl N-(2R,4R)-4-aminopentan-2-ylcarbamate serves as a precursor for various N-heterocyclic compounds. Its compatibility with cross-coupling reactions and reductive amination makes it versatile for constructing complex molecular architectures. Recent patents disclose its incorporation into kinase inhibitors and GPCR modulators, areas of intense research in oncology and CNS disorders. These applications respond to the increasing search volume for next-generation therapeutic intermediates.

Quality control aspects of CAS No. 2728710-14-1 are another focal point for manufacturers. Specifications typically include enantiomeric excess (>98% ee), residual solvent levels, and heavy metal content – all critical parameters for regulatory compliance. The compound's stability under GMP storage conditions and scalability of production processes are frequently discussed in technical forums, reflecting industry needs for reliable chiral building blocks.

Emerging applications in bioconjugation chemistry have further expanded the utility of tert-butyl N-(2R,4R)-4-aminopentan-2-ylcarbamate. Its amino group can be selectively functionalized for antibody-drug conjugates (ADCs) or fluorescent probes, aligning with the booming field of theranostics. This connects to trending searches about click chemistry compatible amines and bioorthogonal handles in drug development pipelines.

Environmental and safety profiles of CAS No. 2728710-14-1 have been evaluated through standard OECD test guidelines. The compound demonstrates favorable biodegradability characteristics compared to persistent organic pollutants, an important consideration given the pharmaceutical industry's emphasis on green chemistry metrics. These aspects are increasingly searched alongside sustainable chiral synthesis methodologies.

In conclusion, tert-butyl N-(2R,4R)-4-aminopentan-2-ylcarbamate represents a sophisticated tool for modern organic synthesis. Its combination of stereochemical integrity, functional group compatibility, and derivatization potential positions it as a key intermediate for addressing current challenges in precision medicine and catalytic asymmetric synthesis. The continued interest in CAS No. 2728710-14-1 is evidenced by its inclusion in recent reviews about chiral pool strategies and fragment-based drug design.